![molecular formula C22H20N4OS2 B2824556 2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide CAS No. 1207039-66-4](/img/structure/B2824556.png)
2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((1-benzyl-5-phenyl-1H-imidazol-2-yl)thio)-N-(4-methylthiazol-2-yl)acetamide is a compound that has gained significant attention in scientific research due to its potential therapeutic applications.
Scientific Research Applications
Heterocyclic Synthesis
Heterocyclic compounds are crucial in medicinal chemistry due to their biological activities. The compound serves as a precursor for synthesizing diverse heterocycles. For instance, thioureido-acetamides are utilized to generate various heterocycles through one-pot cascade reactions. These reactions produce compounds like 2-iminothiazoles and imidazo[1,2-c]pyrimidines, which are significant for their potential in drug development (J. Schmeyers & G. Kaupp, 2002).
Antitumor Activity
The compound and its derivatives have been explored for antitumor activities. New derivatives bearing different heterocyclic rings have been synthesized and screened for their potential antitumor activity in vitro. Notably, some compounds exhibited considerable anticancer activity against various cancer cell lines, underscoring the compound's significance in developing new anticancer agents (L. Yurttaş, Funda Tay, & Ş. Demirayak, 2015).
Antimicrobial and Antioxidant Agents
Compounds derived from this chemical structure have also been investigated for their antimicrobial and antioxidant properties. The synthesis of benzimidazole derivatives, for example, has shown promising results as antimicrobial and antioxidant agents, highlighting the potential of these compounds in addressing infectious diseases and oxidative stress-related conditions (Basavaraj S Naraboli & J. S. Biradar, 2017).
Antimicrobial Activity Evaluation
Further studies on the compound's derivatives have demonstrated significant antimicrobial activity. This includes the development of new thiazole–benzimidazole derivatives, which were synthesized and evaluated for their effectiveness against various microbial strains. Such studies contribute to the search for novel antimicrobial agents capable of combating resistant bacterial strains (Y. Özkay, L. Yurttaş, M. Dikmen, & Selin Engür, 2016).
Anthelmintic Activity
Explorations into the anthelmintic activity of compounds featuring the benzimidazole ring fused with a 1,2,4-triazole moiety reveal promising results against helminth infections. This suggests the potential use of these compounds in developing treatments for parasitic worm infections (P. S. Kumar & J. Sahoo, 2014).
properties
IUPAC Name |
2-(1-benzyl-5-phenylimidazol-2-yl)sulfanyl-N-(4-methyl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N4OS2/c1-16-14-28-21(24-16)25-20(27)15-29-22-23-12-19(18-10-6-3-7-11-18)26(22)13-17-8-4-2-5-9-17/h2-12,14H,13,15H2,1H3,(H,24,25,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OIZSKXBWOXLKCX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)NC(=O)CSC2=NC=C(N2CC3=CC=CC=C3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N4OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
420.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.